Cas no 1903248-93-0 (3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole)

• Product Name: 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole
• CAS No: 1903248-93-0
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 6474973
• PubChem ID: 92129270
• Update Time: 2025-07-08

3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole
• F6524-3978
• AKOS025390504
• 1903248-93-0
• [3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl]-(oxolan-3-yl)methanone
• 3-methyl-5-[1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole
• (3-(3-methyl-1,2,4-oxadiazol-5-yl)-4-phenylpyrrolidin-1-yl)(tetrahydrofuran-3-yl)methanone

• Inchi： 1S/C18H21N3O3/c1-12-19-17(24-20-12)16-10-21(18(22)14-7-8-23-11-14)9-15(16)13-5-3-2-4-6-13/h2-6,14-16H,7-11H2,1H3
• InChI Key： UMGCXMCMQQGEFK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(N1CC(C2=NC(C)=NO2)C(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 327.15829154g/mol
• Monoisotopic Mass: 327.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole

Comprehensive Overview of 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 1903248-93-0)

The compound 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 1903248-93-0) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. This molecule features a 1,2,4-oxadiazole core, which is known for its stability and versatility in drug design, coupled with a pyrrolidine ring and an oxolane-3-carbonyl moiety. Such structural complexity makes it a promising candidate for further research and development.

In the context of current scientific trends, researchers are increasingly exploring heterocyclic compounds like 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole for their potential in addressing challenges such as drug resistance and the need for novel therapeutic agents. The 1,2,4-oxadiazole ring, in particular, is a hotspot in drug discovery due to its bioisosteric properties, which can enhance pharmacokinetic profiles. This aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems.

The synthesis of CAS No. 1903248-93-0 involves multi-step organic reactions, often starting from readily available precursors such as phenylpyrrolidine derivatives and oxolane-3-carboxylic acid. The incorporation of the oxadiazole ring typically requires cyclization reactions under controlled conditions, highlighting the importance of precise synthetic methodologies. Recent advancements in green chemistry have also spurred interest in optimizing these processes to reduce environmental impact, a topic highly relevant to modern pharmaceutical manufacturing.

From a pharmacological perspective, preliminary studies suggest that 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole may exhibit activity against specific enzymatic targets, though detailed mechanistic studies are still underway. The presence of the phenyl and oxolane groups could contribute to its binding affinity, making it a subject of interest for structure-activity relationship (SAR) analyses. This is particularly relevant given the rising focus on precision medicine and personalized therapeutics.

Beyond biomedical applications, CAS No. 1903248-93-0 has potential uses in material science, particularly in the development of functional polymers and advanced coatings. The oxadiazole moiety is known for its electron-withdrawing properties, which could be leveraged in designing materials with specific optical or electronic characteristics. This aligns with the increasing demand for smart materials in industries ranging from electronics to renewable energy.

In summary, 3-methyl-5-1-(oxolane-3-carbonyl)-4-phenylpyrrolidin-3-yl-1,2,4-oxadiazole represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and potential applications make it a compelling subject for ongoing research, particularly in fields prioritizing innovation and sustainability. As scientific inquiry continues to evolve, compounds like this will likely play a pivotal role in shaping future technologies and therapies.